1-(2-Fluorophenyl)-3-phenyl-1-H-pyrazole

• Molecular Formula: C15H11FN2
• Molecular Weight: 238.26 g/mol
• IUPAC Name: 1-(2-fluorophenyl)-3-phenylpyrazole
• InChI: InChI=1S/C15H11FN2/c16-13-8-4-5-9-15(13)18-11-10-14(17-18)12-6-2-1-3-7-12/h1-11H
• InChI Key: UEMDJCLQXUBSEA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C=C2)C3=CC=CC=C3F

Description

1-(2-Fluorophenyl)-3-phenyl-1-H-pyrazole is a useful research compound. Its molecular formula is C15H11FN2 and its molecular weight is 238.26 g/mol. The purity is usually 95%.
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Scientific Research Applications

Pharmaceutical Development

1-(2-Fluorophenyl)-3-phenyl-1-H-pyrazole serves as a crucial intermediate in the synthesis of several pharmaceutical agents. Its derivatives exhibit a range of biological activities, including:

• Anti-inflammatory Properties : Numerous studies have highlighted the compound's efficacy in reducing inflammation. For instance, derivatives of pyrazole have been synthesized and evaluated for their anti-inflammatory activity using models such as carrageenan-induced paw edema in rats, demonstrating significant effects compared to standard drugs like diclofenac sodium .
• Analgesic Activity : The compound has been explored for its analgesic properties, with certain derivatives showing comparable effects to well-known analgesics like phenylbutazone and metamizole .
• Anticancer Potential : Research indicates that pyrazole derivatives can inhibit cancer cell proliferation through various mechanisms, making them candidates for further development in cancer therapies .

Agricultural Chemistry

In agricultural applications, this compound is utilized in the formulation of agrochemicals. Its derivatives are being investigated for:

• Pesticides and Herbicides : The compound's structure allows for the design of targeted pesticides that minimize environmental impact while effectively controlling pests .
• Plant Growth Regulators : Some derivatives exhibit properties that can enhance plant growth or resistance to diseases, contributing to sustainable agricultural practices .

Material Science

The versatility of this compound extends to material science, where it is explored for:

• Polymer Synthesis : The compound is used as a building block for synthesizing advanced polymers with enhanced thermal and chemical resistance. These materials have potential applications in coatings and other industrial products .
• Nanomaterials : Research is ongoing into the use of pyrazole derivatives in creating nanomaterials that can be used in electronics and other high-tech applications .

Biochemical Research

In biochemical studies, this compound is significant for:

• Enzyme Inhibition Studies : The compound has been utilized to investigate its effects on various enzymes, providing insights into metabolic pathways that could lead to new therapeutic targets .
• Neuroprotective Effects : Some derivatives have shown promise in neuroprotection, particularly in models related to neurodegenerative diseases such as Alzheimer's disease. They act as inhibitors of acetylcholinesterase and monoamine oxidase isoforms, which are critical in the management of neurodegeneration .

Case Study 1: Anti-inflammatory Activity

A study by Nagarapu et al. synthesized a series of 3-phenyl-N-[3-(4-phenylpiperazin-1-yl) propyl]-1H-pyrazole-5-carboxamide derivatives. These compounds were tested for anti-inflammatory activity using carrageenan-induced rat paw edema models, revealing potent effects comparable to ibuprofen .

Case Study 2: Neuroprotective Potential

Research conducted by Selvam et al. focused on synthesizing 1-(4-substituted phenyl)-3-phenyl-1H-pyrazole derivatives and evaluating their inhibitory effects on acetylcholinesterase. Some compounds demonstrated significant activity at low micromolar concentrations, suggesting potential applications in treating Alzheimer's disease .

Synthesis routes and methods

Procedure details

Add dioxane (7 mL) to a mixture of 3-phenyl-1H-pyrazole (2 g, 13.9 mmol), copper iodide (132 mg, 0.05 mmol) and potassium carbonate (555 mg, 4.2 mmol). Add 2-fluoroiodobenzene (1.94 mL, 16.6 mmol), trans-cyclohexyldiamine (0.35 mL, 2.78 mmol). Heat at 110° C. for about 18 hours. Cool to RT and filter through a silica gel pad eluting with ethyl acetate. Concentrate and purify (silica gel chromatography, eluting with hexane:ethyl acetate 84:16) to give the desired compound (36%).